Cas no 110888-16-9 (3-Fluoro-4-sulfanylbenzonitrile)

• Product Name: 3-Fluoro-4-sulfanylbenzonitrile
• CAS No: 110888-16-9
• MF: C₇H₄FNS
• MW: 153.176763534546
• MDL: MFCD12109900
• CID: 3394597
• PubChem ID: 20037173
• Update Time: 2025-06-27

3-Fluoro-4-sulfanylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• BENZONITRILE, 3-FLUORO-4-MERCAPTO-
• 3-fluoro-4-sulfanylbenzonitrile
• 3-Fluoro-4-Mercaptobenzonitrile
• SCHEMBL10503719
• EN300-84582
• DB-348194
• 110888-16-9
• J-512507
• 825-678-2
• 3-Fluoro-4-sulfanylbenzonitrile

• MDL： MFCD12109900
• Inchi： 1S/C7H4FNS/c8-6-3-5(4-9)1-2-7(6)10/h1-3,10H
• InChI Key： XQILTZVEPXZDKI-UHFFFAOYSA-N
• SMILES： SC1C=CC(C#N)=CC=1F

Computed Properties

• Exact Mass: 153.00484847g/mol
• Monoisotopic Mass: 153.00484847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 24.8Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-Fluoro-4-sulfanylbenzonitrile

Professional Introduction to 3-Fluoro-4-sulfanylbenzonitrile (CAS No. 110888-16-9)

3-Fluoro-4-sulfanylbenzonitrile (CAS No. 110888-16-9) is a highly versatile and significant compound in the field of chemical and pharmaceutical research. Its unique structural properties, characterized by the presence of both a fluoro group and a sulfanyl group on a benzene ring, make it a valuable intermediate in the synthesis of various bioactive molecules. This compound has garnered considerable attention due to its potential applications in drug development, particularly in the design of novel therapeutic agents targeting a range of diseases.

The molecular structure of 3-Fluoro-4-sulfanylbenzonitrile consists of a benzene ring substituted with a nitrile group at the 1-position, a fluoro atom at the 3-position, and a sulfanyl group at the 4-position. This specific arrangement imparts unique electronic and steric properties to the molecule, which can be exploited in medicinal chemistry. The fluoro group, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in enhancing the pharmacological properties of drug candidates. Similarly, the sulfanyl group contributes to the molecule's solubility and bioavailability, making it an attractive scaffold for further derivatization.

In recent years, there has been growing interest in exploring the applications of fluorinated aromatic compounds in pharmaceuticals. The introduction of fluorine atoms into organic molecules often leads to improved pharmacokinetic profiles, including increased lipophilicity and metabolic stability. These attributes are particularly valuable in the development of small-molecule drugs that require prolonged circulation times and resistance to enzymatic degradation. 3-Fluoro-4-sulfanylbenzonitrile, with its dual fluorine and sulfanyl substituents, represents an excellent example of such a compound.

One of the most compelling aspects of 3-Fluoro-4-sulfanylbenzonitrile is its utility as a building block in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting various biological pathways. For instance, studies have demonstrated its role in generating potent kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The nitrile group provides a reactive site for further functionalization, allowing chemists to introduce additional moieties that enhance binding interactions with biological targets.

The sulfanyl group in 3-Fluoro-4-sulfanylbenzonitrile also contributes to its versatility as a synthetic intermediate. Sulfanyl-containing compounds are known for their ability to interact with biological systems through hydrogen bonding and hydrophobic interactions. This property makes them particularly useful in designing molecules that can selectively bind to specific proteins or enzymes involved in disease pathways. Recent advancements in computational chemistry have further facilitated the rational design of sulfanyl-based drug candidates by predicting their binding affinities and optimizing their structures for improved efficacy.

The fluoro group's influence on molecular properties extends beyond simple electronic effects. It can also impact the conformational flexibility of the molecule, influencing how it interacts with biological targets. This aspect has been particularly relevant in the development of antiviral drugs, where precise molecular interactions are crucial for inhibiting viral replication. By incorporating 3-Fluoro-4-sulfanylbenzonitrile into drug design strategies, researchers have been able to create compounds with enhanced antiviral activity.

In addition to its pharmaceutical applications, 3-Fluoro-4-sulfanylbenzonitrile has shown promise in materials science and agrochemical research. Its unique structural features make it a suitable candidate for developing advanced materials with tailored electronic properties. Furthermore, its derivatives have been explored as potential pesticides due to their ability to interact with biological systems at low concentrations.

The synthesis of 3-Fluoro-4-sulfanylbenzonitrile involves multi-step organic transformations that highlight its synthetic utility. Traditional methods typically involve halogenation followed by nucleophilic substitution reactions to introduce the fluoro and sulfanyl groups. However, recent advances in green chemistry have led to the development of more sustainable synthetic routes that minimize waste and reduce energy consumption. These innovations not only make the production process more environmentally friendly but also enhance scalability for industrial applications.

The growing body of research on 3-Fluoro-4-sulfarylbenzonitrile underscores its importance as a chemical entity with broad applications across multiple disciplines. As our understanding of molecular interactions continues to evolve, this compound is likely to play an even greater role in shaping future developments in drug discovery and materials science. Its unique combination of structural features offers unparalleled opportunities for innovation, making it an indispensable tool for chemists and biologists alike.